Cas no 58231-00-8 (3-cyanothiophene-2-carboxylic acid)

• Product Name: 3-cyanothiophene-2-carboxylic acid
• CAS No: 58231-00-8
• MF: C₆H₃NO₂S
• MW: 153.158519983292
• MDL: MFCD01859848
• CID: 367251
• PubChem ID: 11829652
• Update Time: 2025-04-19

3-cyanothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-cyano-
• 3-CYANOTHIOPHENE-2-CARBOXYLIC ACID
• 2-Thiophenecarboxylic acid,3-cyano
• 3-Cyano-2-thiophenecarboxylicacid
• 3-Cyano-thiophen-2-carbonsaeure
• 3-cyano-thiophene-2-carboxylic acid
• Cyano-3-thiophencarboxylsaeure-5
• 1-(3-(Dimethylamino)propyl)-3-nitro-1-nitrosoguanidine nitrate
• AB09996
• E77196
• SCHEMBL4949422
• AKOS005260322
• CS-0252602
• DTXSID30473985
• MFCD01859848
• BS-52126
• AHKYFPXBUQSQAK-UHFFFAOYSA-N
• FT-0742887
• EN300-60920
• 58231-00-8
• Z957334256
• 3-CYANOTHIOPHENE-2-CARBOXYLICACID
• AI-942/25034117
• 3-cyanothiophene-2-carboxylic acid

• MDL： MFCD01859848
• Inchi： 1S/C6H3NO2S/c7-3-4-1-2-10-5(4)6(8)9/h1-2H,(H,8,9)
• InChI Key： AHKYFPXBUQSQAK-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1C(=O)O

Computed Properties

• Exact Mass: 152.98800
• Monoisotopic Mass: 152.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.517
• Boiling Point: 367.664 °C at 760 mmHg
• Flash Point: 176.157 °C
• PSA: 89.33000
• LogP: 1.31798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids